molecular formula C20H14FNO B1374780 4-[3-(Benzyloxy)phenyl]-2-fluorobenzonitrile CAS No. 1381944-33-7

4-[3-(Benzyloxy)phenyl]-2-fluorobenzonitrile

Cat. No. B1374780
CAS RN: 1381944-33-7
M. Wt: 303.3 g/mol
InChI Key: FSJCJAYFXZOVGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-[3-(Benzyloxy)phenyl]-2-fluorobenzonitrile” is a chemical compound with the CAS Number: 1381944-33-7 . It has a molecular weight of 303.34 . The IUPAC name for this compound is 3’-(benzyloxy)-3-fluoro[1,1’-biphenyl]-4-carbonitrile .


Molecular Structure Analysis

The molecular structure of “4-[3-(Benzyloxy)phenyl]-2-fluorobenzonitrile” can be represented by the linear formula C20H14FNO . The InChI Code for this compound is 1S/C20H14FNO/c21-20-12-17(9-10-18(20)13-22)16-7-4-8-19(11-16)23-14-15-5-2-1-3-6-15/h1-12H,14H2 .


Physical And Chemical Properties Analysis

The physical and chemical properties of “4-[3-(Benzyloxy)phenyl]-2-fluorobenzonitrile” include a molecular weight of 303.34 .

Scientific Research Applications

Therapeutic Applications in Diabetes Treatment

The compound has been indicated to have therapeutic benefits in the treatment of type 2 diabetes. This application involves exploring the compound’s potential to modulate biological pathways associated with diabetes .

Anticancer Activity

A series of derivatives of the compound have been designed and synthesized to evaluate their EGFR kinase inhibitory and antiproliferative activities against human cancer cell lines such as MCF-7 (breast cancer), A549 (non-small lung tumor), HCT-116 (colon cancer), and SiHa (cancerous tissues of the cervix uteri) . This highlights its potential use in developing anticancer therapies.

EGFR Kinase Inhibition

The compound’s derivatives have been studied for their ability to inhibit EGFR kinase, a critical target in cancer therapy. This application is significant for the development of new anticancer drugs that can effectively target and inhibit the growth of cancer cells .

Tubulin Polymerization Inhibition

Some derivatives have been designed, synthesized, and evaluated for their tubulin polymerization inhibitory activity. This activity is crucial as it can lead to the development of compounds that can disrupt the mitotic process in cancer cells, thereby inhibiting their growth and proliferation .

In Vitro Cytotoxicity

The compound has been tested for in vitro cytotoxicity against various cancer cell lines, including breast (MCF-7), cervical (SiHa), and prostate (PC-3) cancer cell lines. This application is essential for assessing the compound’s potential as a chemotherapeutic agent .

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction of the compound’s derivatives with biological targets at the molecular level. This application is vital for drug design and discovery processes, allowing researchers to predict how a compound might interact with a target protein .

properties

IUPAC Name

2-fluoro-4-(3-phenylmethoxyphenyl)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14FNO/c21-20-12-17(9-10-18(20)13-22)16-7-4-8-19(11-16)23-14-15-5-2-1-3-6-15/h1-12H,14H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSJCJAYFXZOVGU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=CC(=C2)C3=CC(=C(C=C3)C#N)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14FNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80743029
Record name 3'-(Benzyloxy)-3-fluoro[1,1'-biphenyl]-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80743029
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

303.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1381944-33-7
Record name [1,1′-Biphenyl]-4-carbonitrile, 3-fluoro-3′-(phenylmethoxy)-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1381944-33-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3'-(Benzyloxy)-3-fluoro[1,1'-biphenyl]-4-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80743029
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.